Cas no 1353955-96-0 (Ethyl-[2-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester)

• Product Name: Ethyl-[2-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• CAS No: 1353955-96-0
• MF: C₁₅H₃₀N₂O₃
• MW: 286.410304546356
• CID: 2163577
• Update Time: 2025-05-21

Ethyl-[2-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl-[2-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• tert-Butyl ethyl(2-((2-hydroxyethyl)amino)cyclohexyl)carbamate
• AM92730
• ethyl [2-(2-hydroxyethylamino)cyclohexyl]carbamic acid tert-butyl ester

• Inchi： 1S/C15H30N2O3/c1-5-17(14(19)20-15(2,3)4)13-9-7-6-8-12(13)16-10-11-18/h12-13,16,18H,5-11H2,1-4H3
• InChI Key： ASXWETUXLKEGQI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC)C1CCCCC1NCCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 302
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on Ethyl-[2-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester

Comprehensive Overview of Ethyl-[2-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester (CAS No. 1353955-96-0)

Ethyl-[2-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester (CAS No. 1353955-96-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of carbamate esters, which are known for their versatility in drug design and synthesis. The presence of both hydroxyethylamino and tert-butyl ester groups in its structure makes it a valuable intermediate in the development of bioactive molecules.

In recent years, the demand for high-purity intermediates like Ethyl-[2-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester has surged, driven by advancements in medicinal chemistry and drug discovery. Researchers are particularly interested in its potential role as a building block for novel therapeutics, especially in the fields of central nervous system (CNS) disorders and anti-inflammatory agents. The compound's ability to modulate specific biological pathways has made it a subject of ongoing studies, aligning with the growing focus on targeted drug delivery and personalized medicine.

The synthesis of Ethyl-[2-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester involves multi-step organic reactions, often starting from cyclohexylamine derivatives. Key steps include the introduction of the hydroxyethylamino moiety and the protection of the carbamic acid group as a tert-butyl ester. These processes require precise control of reaction conditions to ensure high yield and purity, which are critical for its application in pharmaceutical formulations. The compound's stability under various pH conditions further enhances its utility in drug development.

From an industrial perspective, CAS No. 1353955-96-0 is often sought after by manufacturers specializing in custom synthesis and contract research organizations (CROs). Its relevance in peptide synthesis and prodrug design has also been highlighted in recent publications. As the pharmaceutical industry continues to explore sustainable chemistry practices, the eco-friendly synthesis routes for this compound are gaining traction, addressing concerns about green chemistry and environmental impact.

In the context of market trends, the global demand for Ethyl-[2-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester is expected to grow, fueled by its applications in bioconjugation and protein engineering. The compound's compatibility with click chemistry techniques has opened new avenues for its use in biomarker development and diagnostic tools. Additionally, its role in enzyme inhibition studies has been explored, making it a topic of interest in academic research and patent filings.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 1353955-96-0 is essential. Its solubility profile, melting point, and stability data are frequently referenced in scientific literature and material safety data sheets (MSDS). The compound's compatibility with common organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, further underscores its practicality in laboratory settings.

Looking ahead, the potential of Ethyl-[2-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester in nanotechnology and drug delivery systems is an area of active investigation. Its molecular structure allows for functionalization with polymeric carriers and liposomal formulations, which are pivotal in controlled release applications. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.